Cas no 2228799-27-5 (O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine)

• Product Name: O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine
• CAS No: 2228799-27-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6292750
• PubChem ID: 165760937
• Update Time: 2025-06-03

O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1771314
• 2228799-27-5
• O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C7H11NO2/c1-6-7(2-4-9-6)3-5-10-8/h2,4H,3,5,8H2,1H3
• InChI Key： UAABLDOLPKDIKD-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CCON

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine

Professional Introduction to Compound with CAS No. 2228799-27-5 and Product Name: O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine

The compound with CAS No. 2228799-27-5 and the product name O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biochemical research.

At the core of this compound's significance lies its molecular structure, which incorporates a 2-methylfuran-3-yl moiety linked to an O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine backbone. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents. The 2-methylfuran-3-yl group, in particular, is known for its ability to interact with various biological targets, including enzymes and receptors, thereby facilitating the development of targeted therapies.

Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine moiety, with its hydroxylamine functional group, is particularly noteworthy for its role in redox signaling and cellular communication. This feature has opened up new avenues for investigating the compound's efficacy in treating conditions where oxidative stress and inflammatory responses play a critical role.

In the realm of drug discovery, the structural versatility of O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine allows for further derivatization and optimization. Researchers have leveraged this flexibility to design analogs with enhanced pharmacokinetic properties, improved solubility, and reduced toxicity. Such modifications are essential for translating preclinical findings into effective clinical treatments. The compound's ability to undergo selective modifications while retaining its core biological activity makes it an attractive candidate for further investigation.

The synthesis of CAS No. 2228799-27-5 involves sophisticated organic chemistry techniques that highlight the compound's synthetic challenge and complexity. Advanced methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework. These synthetic strategies not only showcase the compound's structural intricacy but also demonstrate the expertise required to produce high-purity samples suitable for biochemical studies.

From a mechanistic standpoint, O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine exhibits unique interactions with biological targets that are not fully understood at this time. Ongoing research aims to elucidate these interactions through computational modeling, spectroscopic analysis, and enzyme kinetics studies. Such investigations are crucial for understanding the compound's mode of action and identifying potential off-target effects that could influence its therapeutic utility.

The pharmaceutical industry has taken notice of the promising properties of CAS No. 2228799-27-5 and is actively exploring its potential in various therapeutic areas. Preclinical trials have demonstrated encouraging results in models of inflammation and cancer, suggesting that this compound may offer a novel approach to treating these conditions. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design is accelerating the process of identifying lead compounds derived from this scaffold.

In conclusion, O-[2-(2-methylfuran-3-yl)ethyl]hydroxylamine represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its potential biological activity, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.